Cas no 97288-80-7 (2-(4-Chlorobenzoyl)-3-methyl-1,2-oxazol-5(2H)-one)

2-(4-Chlorobenzoyl)-3-methyl-1,2-oxazol-5(2H)-one structure
97288-80-7 structure
Product Name:2-(4-Chlorobenzoyl)-3-methyl-1,2-oxazol-5(2H)-one
CAS No:97288-80-7
MF:C11H8ClNO3
MW:237.639122009277
CID:2820221
PubChem ID:13423448
Update Time:2025-04-21

2-(4-Chlorobenzoyl)-3-methyl-1,2-oxazol-5(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chlorobenzoyl)-3-methyl-1,2-oxazol-5(2H)-one
    • 97288-80-7
    • 2-(4-chlorobenzoyl)-3-methylisoxazol-5(2H)-one
    • DTXCID90491160
    • DTXSID80540373
    • 2-(4-chlorobenzoyl)-3-methyl-5(2H)-isoxazolone
    • Inchi: 1S/C11H8ClNO3/c1-7-6-10(14)16-13(7)11(15)8-2-4-9(12)5-3-8/h2-6H,1H3
    • InChI Key: JWCROSZSRUWKGZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(N1C(C)=CC(=O)O1)=O

Computed Properties

  • Exact Mass: 237.0192708Da
  • Monoisotopic Mass: 237.0192708Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.6Ų
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